Cas no 115290-70-5 (Tris(2-carboxyethyl)phosphine)

• Product Name: Tris(2-carboxyethyl)phosphine
• CAS No: 115290-70-5
• MF: C₉H₁₂O₆P
• MW: 247.161744117737
• CID: 5306553
• Update Time: 2025-10-29

Tris(2-carboxyethyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Tris(2-carboxyethyl)phosphine

• Inchi： 1S/C9H15O6P/c10-7(11)1-4-16(5-2-8(12)13)6-3-9(14)15/h1-6H2,(H,10,11)(H,12,13)(H,14,15)/p-3
• InChI Key： PZBFGYYEXUXCOF-UHFFFAOYSA-K
• SMILES： P(CCC(=O)[O-])(CCC(=O)[O-])CCC(=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Tris(2-carboxyethyl)phosphine

Tris(2-Carboxyethyl)Phosphine: A Comprehensive Overview

Tris(2-Carboxyethyl)Phosphine, also known by its CAS number 115290-70-5, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as TCEP, has garnered attention due to its unique chemical properties and wide-ranging utility in modern research and industrial processes.

The molecular structure of Tris(2-Carboxyethyl)Phosphine consists of a central phosphorus atom bonded to three ethyl groups, each substituted with a carboxylic acid moiety. This structure endows the compound with both nucleophilic and coordinating properties, making it an excellent ligand in organometallic chemistry. Recent studies have highlighted its role in stabilizing metal nanoparticles, which is crucial for applications in catalysis and electronic devices.

In the realm of organic synthesis, TCEP has been employed as a reducing agent in various reactions, including the reduction of carbonyl groups and the activation of carbon-heteroatom bonds. Its ability to act as a mild reductant under mild conditions has made it a preferred choice in sensitive transformations, particularly in the synthesis of complex natural products and pharmaceutical intermediates.

The coordination chemistry of Tris(2-Carboxyethyl)Phosphine has been extensively studied, revealing its capacity to form stable complexes with transition metals such as palladium, platinum, and rhodium. These metal complexes have found applications in asymmetric catalysis, where they facilitate enantioselective reactions with high efficiency. Recent advancements have demonstrated the use of TCEP-based catalysts in the synthesis of chiral pharmaceuticals, underscoring its importance in drug discovery.

Beyond its role in traditional chemical synthesis, TCEP has emerged as a valuable tool in materials science. Its ability to stabilize metal nanoparticles has led to its use in the development of novel catalysts for energy-related applications, such as hydrogenation and fuel cell technologies. Additionally, TCEP has been utilized in the synthesis of metal-organic frameworks (MOFs), which are promising materials for gas storage and separation.

The biocompatibility of Tris(2-Carboxyethyl)Phosphine has also been explored, particularly in the context of bioconjugation and drug delivery systems. Researchers have reported its use as a linker molecule for attaching therapeutic agents to biomolecules, enhancing their targeting efficiency. This application highlights the potential of TCEP in advancing personalized medicine and nanotherapeutics.

In terms of environmental applications, recent studies have investigated the use of TCEP-based compounds in remediation processes for heavy metal contamination. Its ability to form stable complexes with metals such as lead and mercury makes it a candidate for designing eco-friendly solutions to address pollution challenges.

The synthesis of Tris(2-Carboxyethyl)Phosphine typically involves multi-step processes that require careful control over reaction conditions to ensure high purity and yield. Researchers have developed innovative synthetic routes that minimize waste generation and improve process efficiency, aligning with green chemistry principles.

In conclusion, Tris(2-Carboxyethyl)Phosphine, or CAS No. 115290-70-5, stands out as a multifaceted compound with applications spanning organic synthesis, coordination chemistry, materials science, and biotechnology. Its versatility and compatibility with modern chemical strategies make it an indispensable tool for researchers across various disciplines. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is set to grow further.